BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to O-(2-
(Vinyloxy)ethyl)hydroxylamine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

O-(2-
Compound Name:
(Vinyloxy)ethyl)hydroxylamine

Cat. No.: B1323393

CAS Number: 391212-29-6

This technical guide provides a comprehensive overview of O-(2-
(Vinyloxy)ethyl)hydroxylamine, a bifunctional organic building block of increasing
significance in medicinal chemistry and organic synthesis. The document is intended for
researchers, scientists, and professionals involved in drug development and chemical
research, detailing the compound's properties, synthesis, reactivity, and applications.

Introduction

0O-(2-(Vinyloxy)ethyl)hydroxylamine (CAS No. 391212-29-6) is a hydroxylamine derivative
distinguished by the presence of both a nucleophilic hydroxylamine group (-ONHz) and a
reactive vinyl ether moiety (CH2=CHO-).[1] This dual functionality makes it a versatile reagent
and a valuable intermediate for the synthesis of complex organic molecules, particularly
nitrogen-containing compounds.[2][3] Its molecular formula is CaHaNO2.[1]

The compound has garnered significant interest as a key component in the synthesis of
pharmaceutical agents, most notably in the development of antitumor drugs such as the MEK
inhibitors Selumetinib and Binimetinib.[2][4] The hydroxylamine group provides a reactive site
for forming oxime linkages or for introducing nitrogen into a target molecule, while the vinyl
ether group can participate in various addition and rearrangement reactions.[1][2] This guide
consolidates available technical data to facilitate its effective use in research and development.
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Physicochemical and Spectroscopic Data

The physical and chemical properties of O-(2-(Vinyloxy)ethyl)hydroxylamine are summarized

below. This data is essential for its proper handling, storage, and application in experimental

settings.

Property Value Reference(s)
CAS Number 391212-29-6 [2][5]
Molecular Formula CaH9NO2 [1][5]
Molecular Weight 103.12 g/mol [1112]5]
Appearance Yellow Oil / Liquid [1][5][6]
Boiling Point 60-65 °C at 20 Torr [1]14]

Density 0.972 g/cm?3 [1114]

Purity >95%, =97%, 98% (Varies by G171l

supplier)

Storage Temperature

Room Temperature, -20°C

[417]

Canonical SMILES

C=COCCON

InChl

INChl=1S/C4H9NO2/c1-2-6-3-

4-7-5/h2H,1,3-5H2

[6]

InChl Key

XZTSFVPMMQNIAJ-
UHFFFAOYSA-N

[2][6]

Spectroscopic Data

1H NMR (400 MHz, CDCls): & 6.50 (1H, dd, J=14.2, 6.8 Hz), 5.51 (2H, brs), 4.22 (1H, dd,
J=14.2, 2.0 Hz), 4.03 (1H, dd, J=6.8, 2.0 Hz), 3.85-3.93 (4H, m).[5]

Synthesis and Experimental Protocols

The most commonly cited synthesis of O-(2-(Vinyloxy)ethyl)hydroxylamine involves the

hydrazinolysis of a phthalimide-protected precursor.[1][3]
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Synthesis Workflow

The general workflow for the synthesis is depicted below, starting from 2-(2-
(vinyloxy)ethoxy)isoindoline-1,3-dione.

Synthesis of O-(2-(Vinyloxy)ethyl)hydroxylamine

2-(2-(vinyloxy)ethoxy)isoindoline-1,3-dione
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Caption: Synthesis workflow from a protected precursor.

Detailed Experimental Protocol
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The following protocol is based on procedures reported in the literature.[1][5]
Step 1: Reaction Setup

o Dissolve 2-(2-(vinyloxy)ethoxy)isoindoline-1,3-dione (32.0 g, 137 mmol) in dichloromethane
(DCM, 96.0 mL) in a suitable reaction vessel.[5]

Step 2: Reagent Addition

» To the solution, add an aqueous solution of methylhydrazine (15.8 mL, 137 mmol) dropwise
at room temperature.[5]

Step 3: Reaction

« Stir the resulting suspension for 1 hour at room temperature.[1][5]

Step 4: Work-up

» Dilute the suspension with diethyl ether and filter to remove the solid byproduct.[5]
o Concentrate the filtrate in vacuo to remove the solvents.[5]

Step 5: Purification

» Purify the residue by column chromatography on silica gel, eluting with a hexane/ethyl
acetate gradient (from 3:2 to 1:1).[1][5]

e This procedure yields O-(2-(Vinyloxy)ethyl)hydroxylamine (10.7 g, 76% vyield) as a yellow
oil.[5]

Reactivity and Chemical Profile

The synthetic utility of O-(2-(Vinyloxy)ethyl)hydroxylamine stems from the distinct reactivity
of its two functional groups.[2]

The Hydroxylamine Group

The -ONH:z group is a potent nucleophile, which is a key feature of its reactivity.[2]
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o Condensation Reactions: It readily reacts with carbonyl compounds (aldehydes and ketones)
to form stable oxime derivatives, which are valuable intermediates in further synthetic
transformations.[1][3]

» Nucleophilic Substitution: The nitrogen atom can act as a nucleophile, participating in
substitution reactions with various electrophiles.[1]

o Aminating Agent: O-substituted hydroxylamines can serve as electrophilic aminating agents,
enabling the formation of C-N, N-N, O-N, and S-N bonds, crucial for synthesizing diverse
nitrogen-containing molecules and heterocycles.[2]

o Redox Reactions: The hydroxylamine moiety can be oxidized to form nitrones or reduced to
the corresponding amine.[1]

The Vinyl Ether Group

The vinyl ether's electron-rich carbon-carbon double bond is susceptible to electrophilic attack
and participates in several key reactions.[2]

» Cycloadditions: It can undergo reactions such as Diels-Alder cycloadditions.[2]
o Rearrangements: The vinyl ether functionality can participate in Claisen rearrangements.[2]

» Nucleophilic Substitution: The group can also be involved in nucleophilic substitution
reactions.[1]

Dual Reactivity of O-(2-(Vinyloxy)ethyl)hydroxylamine
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Caption: The dual reactivity of the core molecule.

Applications in Research and Drug Development

0O-(2-(Vinyloxy)ethyl)hydroxylamine is primarily utilized as a versatile intermediate in the
pharmaceutical industry and organic synthesis.[1][2]

Pharmaceutical Intermediate

The compound is a critical building block for synthesizing targeted anticancer therapies.[2]

o MEK Inhibitors: It is a documented intermediate in the synthesis of Selumetinib and
Binimetinib, which are inhibitors of mitogen-activated protein kinase (MEK) enzymes
involved in cancer cell proliferation.[2][4] The hydroxylamine functionality is incorporated into
the final drug structure, highlighting its importance for modulating biological activity.[2]

Organic Synthesis

Its bifunctional nature is leveraged for the construction of complex, nitrogen-rich molecules.

» Nitrogen-Containing Compounds: It serves as a precursor for creating primary amines,
amides, and various N-heterocycles with high degrees of chemo- and stereoselectivity.[1]

e Drug Design: In medicinal chemistry, its structure allows for systematic modifications to
optimize the pharmacokinetic and pharmacodynamic properties of lead compounds.[2]
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Application as a Pharmaceutical Intermediate

O-(2-(Vinyloxy)ethyl)hydroxylamine
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Caption: Role as an intermediate in drug synthesis.

Safety and Handling

While comprehensive toxicological data is not fully available, the compound is classified with
several hazards and requires careful handling.[8][9] It is intended for research purposes only
and not for human or veterinary use.[2]

Hazard Identification

The following GHS hazard statements have been associated with the compound.[9][10]
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Hazard Code Statement Reference(s)

Causes severe skin burns and
H314 [©]
eye damage.

Very toxic to aquatic life with
H410 _ [9]
long lasting effects.

H227 Combustible liquid. [10]
H302 Harmful if swallowed. [10]
H315 Causes skin irritation. [10]
H318 Causes serious eye damage. [10]

May cause respiratory
H335 o [10]
irritation.

Recommended Safety Precautions

o Personal Protective Equipment (PPE): Wear impervious gloves, safety glasses, and
protective work clothing.[8] Use a suitable respirator if high concentrations are present.[8]

o First Aid Measures:

[¢]

Skin Contact: Immediately wash with soap and water and rinse thoroughly. Seek
immediate medical advice.[8]

o Eye Contact: Rinse opened eye for several minutes under running water, then consult a
physician.[8][9]

o Inhalation: Move the person to fresh air. If required, provide artificial respiration and seek
immediate medical advice.[8]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
advice.[8][11]

» Fire Fighting: Use COz, extinguishing powder, water spray, or alcohol-resistant foam.[8][11]
Wear self-contained breathing apparatus if necessary.[11]
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e Handling and Storage: Keep away from foodstuffs and beverages.[8] Store in a cool, dry, and
well-ventilated place, potentially under nitrogen and protected from light.[12] Avoid moisture
and incompatible materials like acids and oxidizing agents.[11]

» Disposal: Consult state, local, or national regulations for proper disposal. The product should
be handled by a licensed professional waste disposal service.[8][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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